Cas no 1368612-79-6 (methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate)

• Product Name: methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate
• CAS No: 1368612-79-6
• MF: C₉H₇Cl₂FO₂
• MW: 237.055084466934
• CID: 4594056
• PubChem ID: 80503001
• Update Time: 2025-06-12

methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate

• Inchi： 1S/C9H7Cl2FO2/c1-14-9(13)8(11)5-2-3-7(12)6(10)4-5/h2-4,8H,1H3
• InChI Key： VQSALKGMVWNVCK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(Cl)C1=CC=C(F)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate

Comprehensive Overview of Methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate (CAS No. 1368612-79-6)

Methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate (CAS No. 1368612-79-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a chloro-fluorophenyl moiety, has garnered significant attention due to its unique structural properties and potential applications in drug discovery and material science. The compound's molecular formula, C₉H₇Cl₂FO₂, highlights its halogen-rich composition, which is often associated with enhanced bioactivity and stability in synthetic pathways.

In recent years, the demand for halogenated aromatic compounds like methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate has surged, driven by their role in developing next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and biologically active intermediates. The presence of both chlorine and fluorine atoms in its structure enhances its lipophilicity, making it a candidate for optimizing drug delivery systems.

The synthesis of CAS No. 1368612-79-6 typically involves esterification and halogenation reactions, with stringent control over reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its chemical identity. This compound's stability under ambient conditions and compatibility with common organic solvents further broaden its utility in industrial and academic laboratories.

From an environmental perspective, the biodegradability and ecotoxicological profile of methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate are under active investigation. Regulatory bodies emphasize the need for green chemistry approaches in its production to minimize waste and energy consumption. Innovations in catalytic processes and solvent-free synthesis are being explored to align with sustainability goals.

Market trends indicate growing interest in fluorinated compounds, with CAS No. 1368612-79-6 being no exception. Its applications extend to electronic materials and liquid crystals, where its aromatic rigidity and halogen interactions contribute to desired material properties. As industries prioritize high-performance materials, this compound's versatility positions it as a valuable asset in R&D portfolios.

For researchers seeking reliable sourcing, methyl 2-chloro-2-(3-chloro-4-fluorophenyl)acetate is available through specialized chemical suppliers with certifications for analytical standards and custom synthesis. Quality assurance protocols, including batch-to-batch consistency and impurity profiling, are critical for applications requiring high precision. Collaborative efforts between academia and industry continue to uncover novel uses for this compound, reinforcing its relevance in modern chemistry.

In summary, CAS No. 1368612-79-6 exemplifies the intersection of structural complexity and functional utility in organic chemistry. Its role in advancing life sciences and material innovation underscores the importance of continued research and responsible application. As scientific inquiry evolves, this compound is poised to remain a focal point in the development of cutting-edge technologies.